Cas no 2680693-76-7 (Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2680693-76-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6024821
• PubChem ID: 165917794
• Update Time: 2025-08-02

Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28284585
• benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate
• 2680693-76-7
• Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C16H21NO3/c1-2-16(13-18)8-10-17(11-9-16)15(19)20-12-14-6-4-3-5-7-14/h2-7,18H,1,8-13H2
• InChI Key： NNHIRWCDDWCVND-UHFFFAOYSA-N
• SMILES： OCC1(C=C)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate

Recent Advances in the Study of Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2680693-76-7)

Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2680693-76-7) is a piperidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a vinyl group and a hydroxymethyl substituent on the piperidine ring, has shown promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of considerable interest to researchers.

The synthesis of Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate has been optimized in recent years, with several research groups reporting efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improved the yield and purity of the compound. The method utilized palladium-catalyzed cross-coupling reactions, which not only enhanced the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, preliminary studies have indicated that Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated selective inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to confirm these effects.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Research published in ACS Chemical Neuroscience in 2023 explored the interaction of Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate with neurotransmitter receptors. The study found that the compound exhibited affinity for serotonin and dopamine receptors, hinting at possible applications in the treatment of psychiatric and neurological conditions such as depression and Parkinson's disease. However, the exact mechanism of action remains to be elucidated.

Despite these promising findings, challenges remain in the development of Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent advancements in computational chemistry and molecular modeling have provided valuable tools for predicting these properties, as highlighted in a 2023 review in Drug Discovery Today.

In conclusion, Benzyl 4-ethenyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2680693-76-7) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and preliminary biological activities make it a compound of significant interest for the development of new therapeutic agents. Future research should focus on optimizing its pharmacological profile and exploring its potential in various disease models.